Cas no 1280799-13-4 (N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide)

• Product Name: N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide
• CAS No: 1280799-13-4
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6203383
• PubChem ID: 53545209
• Update Time: 2025-07-16

N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1280799-13-4
• EN300-26681026
• N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide
• AKOS034714311
• Z934607802

• Inchi： 1S/C18H21N3O3/c1-3-11-21(12-10-19)18(22)9-8-17-20-13-16(24-17)14-4-6-15(23-2)7-5-14/h4-7,13H,3,8-9,11-12H2,1-2H3
• InChI Key： NWLJWYYBGDSGQM-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1CCC(N(CC#N)CCC)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 327.158
• Monoisotopic Mass: 327.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide

Comprehensive Overview of N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide (CAS No. 1280799-13-4)

In the realm of organic chemistry and pharmaceutical research, N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide (CAS No. 1280799-13-4) has emerged as a compound of significant interest. This molecule, characterized by its unique oxazole core and cyanomethyl functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could enhance its bioactivity or physical properties.

The compound's 1,3-oxazol-2-yl moiety is a key feature that contributes to its stability and reactivity. This heterocyclic structure is commonly found in bioactive molecules, making N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide a promising candidate for further exploration. The presence of the 4-methoxyphenyl group further enhances its potential interactions with biological targets, a topic frequently searched in academic databases and AI-driven research platforms.

Recent trends in chemical research highlight a growing interest in oxazole derivatives, with many scientists investigating their roles as kinase inhibitors or anti-inflammatory agents. This aligns with the broader search queries related to "novel therapeutic compounds" and "small molecule drug design." The propylpropanamide segment of the molecule also offers opportunities for structural optimization, a subject often explored in medicinal chemistry forums and patent literature.

From a synthetic chemistry perspective, the cyanomethyl group in N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide provides a versatile handle for further functionalization. This characteristic is particularly valuable in the context of "click chemistry" applications, a hot topic in contemporary research. The compound's molecular weight and lipophilicity parameters make it suitable for studies involving "drug-like properties" and "ADME profiling," terms frequently encountered in pharmaceutical development discussions.

Analytical characterization of CAS No. 1280799-13-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality, especially when it's intended for biological evaluation. The growing demand for "high-purity research chemicals" in academic and industrial settings underscores the importance of such analytical protocols.

In material science applications, the 1,3-oxazol-2-yl ring system present in this compound has shown potential in the development of organic electronic materials. This aligns with current research trends focusing on "organic semiconductors" and "molecular electronics." The compound's conjugated system and electron-donating methoxyphenyl group make it an interesting subject for studies in this domain.

Safety considerations for handling N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during manipulation. This reflects the broader scientific community's emphasis on "safe chemical handling practices," a frequently searched topic in research laboratories worldwide.

The commercial availability of CAS No. 1280799-13-4 through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current market trends indicate increasing demand for such specialized building blocks, particularly in the context of "fragment-based drug discovery" and "combinatorial chemistry." The compound's structural features make it valuable for these approaches, which are dominant themes in modern pharmaceutical research.

Future research directions for this compound may explore its potential as a scaffold for developing selective enzyme inhibitors or as a component in functional materials. These applications correspond with trending search terms like "targeted therapeutics" and "smart materials design." The versatility of N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide ensures its continued relevance in scientific investigations across multiple domains.

In conclusion, N-(cyanomethyl)-3-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-N-propylpropanamide represents an important chemical entity with diverse potential applications. Its unique structural features, including the oxazole ring, cyanomethyl group, and methoxyphenyl substitution, make it a valuable subject for ongoing research in medicinal chemistry and materials science. As scientific inquiry continues to evolve, this compound will likely remain at the forefront of investigations into novel bioactive molecules and advanced functional materials.